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Compound of Interest |

Compound Name: Ethanol, 2-2-(pentyloxy)ethoxy-
CAS No.: 18912-81-7
Cat. No.: B098861

Executive Summary: The Solvent Selection Paradox

In pharmaceutical and industrial formulation, the "perfect” solvent is a balance between
solvation power (performance) and environmental fate (impact). Pentyl Carbitol (Diethylene
Glycol Monopentyl Ether, DGPE) occupies a critical niche. It offers the high boiling point and
coupling ability of the "Carbitol" family but introduces a higher lipophilicity than its ethyl or butyl
counterparts.

This guide objectively analyzes the environmental profile of Pentyl Carbitol against industry
standards (Butyl Carbitol) and "problematic” solvents (NMP), providing a data-driven framework
for substitution and validation.

Technical Profile & Comparative Analysis

Pentyl Carbitol (CAS 18912-81-7) acts as a mid-range amphiphilic solvent. Its longer C5 alkyl
chain increases hydrophobicity (Log P) compared to Butyl Carbitol, theoretically enhancing
membrane permeability in aquatic organisms while maintaining water solubility.

Table 1: Physicochemical & Environmental Comparison
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. . N-Methyl-2-
Pentyl Carbitol Butyl Carbitol . Cyrene™
Feature pyrrolidone
(DGPE) (DGBE) (Green Alt.)
(NMP)
CAS Number 18912-81-7 112-34-5 872-50-4 53716-82-8
Linear Glycol Linear Glycol ) ) o
Structure Cyclic Amide Bicyclic Ether
Ether Ether
Boiling Point ~240°C (Est.) 230.4°C 202°C 227°C
Log Kow
. o ~1.0-1.2 (Est.) 0.56 -0.38 -1.32
(Lipophilicity)
) . Readily Readily Readily Readily
Biodegradability ) ) ) )
Biodegradable* Biodegradable Biodegradable Biodegradable
Aquatic Toxicity Moderate (Est. Very Low (>1000
Low (>100 mg/L)  Low (>500 mg/L)
(LC50) 10-100 mg/L) mg/L)
Regulatory EU OEL/ SVHC
Less Regulated ] Unregulated
Status REACH (Reprotoxic)

*Note: Biodegradability is inferred from Structural Activity Relationships (SAR) of linear glycol

ethers.

Mechanism of Action: The Hydrophobic Shift

As we move from Butyl (C4) to Pentyl (C5) substitution, the solvent's affinity for organic phases

increases.

o Performance: Better coupling of hydrophobic active pharmaceutical ingredients (APIs) into

aqueous formulations.

e Impact: Increased potential for narcosis in aquatic species due to higher membrane

partitioning, though it remains significantly safer than halogenated solvents or aromatics like

Toluene.

Environmental Fate Analysis
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Biodegradability Pathways

Glycol ethers generally undergo rapid aerobic biodegradation. The ether linkage is cleaved by
mono-oxygenase enzymes, releasing the alkyl chain (as an alcohol) and the glycol moiety.

o Pentyl Carbitol Fate: The C5 chain is oxidized to pentanoic acid, which enters Beta-
oxidation. The diethylene glycol backbone is hydrolyzed to ethylene glycol, then oxidized to
CO2 and H20.

Visualizing the Degradation Logic

The following diagram illustrates the decision logic for selecting Pentyl Carbitol based on

environmental and performance criteria.
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Figure 1: Solvent selection decision matrix balancing hydrophobicity (solvency) against toxicity

constraints.

Experimental Validation Protocol

To validate the environmental claims of Pentyl Carbitol in your specific matrix, do not rely solely
on SDS data. Perform an OECD 301F Manometric Respirometry Test.
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Why OECD 301F?

Unlike the Open Bottle test (301D), 301F is performed in a closed system.[1] This is crucial for
Pentyl Carbitol because:

 Volatility: Although high boiling, it has a measurable vapor pressure. Open systems may lose
mass to evaporation, mimicking biodegradation (false positive).

o Direct Measurement: It measures O2 consumption directly via pressure drop, providing high-
resolution kinetic data.

Protocol: Assessment of Ready Biodegradability

Objective: Determine if Pentyl Carbitol achieves >60% degradation within a 10-day window.
Materials:
o Test Substance: Pentyl Carbitol (CAS 18912-81-7).

¢ Inoculum: Activated sludge from a municipal wastewater treatment plant (washed and
aerated).

e Apparatus: Manometric respirometer (e.g., OxiTop® or equivalent).

Workflow:

e Inoculum Preparation:
o Wash sludge with mineral medium to remove dissolved organic carbon (DOC).
o Adjust suspended solids (MLSS) to 30 mg/L in the final mixture.

o Test Setup (in triplicate):

Blank: Mineral medium + Inoculum.

[¢]

o

Test: Mineral medium + Inoculum + Pentyl Carbitol (100 mg/L ThOD).

o

Reference: Mineral medium + Inoculum + Sodium Benzoate (check sludge activity).
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o Toxicity Control: Medium + Inoculum + Pentyl Carbitol + Sodium Benzoate (ensure solvent
doesn't kill bacteria).

* Incubation:
o Seal bottles with CO2 absorber (NaOH pellets) in the headspace.
o Incubate at 22°C £ 1°C in the dark for 28 days.
o Continuous stirring is mandatory to ensure oxygen transfer.
» Data Calculation:
o Calculate Oxygen Uptake (mg/L) from pressure drop.
o % Degradation = (BOD_test - BOD_blank) / ThOD * 100

o ThOD (Theoretical Oxygen Demand) must be calculated from the molecular formula
C9H2003.
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Figure 2: Workflow for OECD 301F Manometric Respirometry Test.

Conclusion

Pentyl Carbitol represents a viable "middle ground” in the solvent spectrum. It offers superior
hydrophobicity to Butyl Carbitol, allowing for the solvation of more complex organic molecules,
without carrying the severe reproductive toxicity risks of NMP. While its aquatic toxicity is
theoretically higher than shorter-chain glycol ethers due to increased lipophilicity, it remains a
biodegradable candidate suitable for modern, environmentally conscious formulations.

Recommendation: For formulations requiring high solvency where NMP is restricted, screen
Pentyl Carbitol. If the application allows, blend with Cyrene to further improve the bio-
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renewable profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b098861#environmental-impact-of-pentyl-carbitol-
compared-to-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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